Cas no 2034208-85-8 (1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea)

• Product Name: 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea
• CAS No: 2034208-85-8
• MF: C₁₆H₂₃N₃O
• MW: 273.37332367897
• CID: 5999460
• PubChem ID: 122162872
• Update Time: 2025-05-21

1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea
• 2034208-85-8
• 1-cyclohexyl-3-[(5-cyclopropylpyridin-3-yl)methyl]urea
• 1-cyclohexyl-3-((5-cyclopropylpyridin-3-yl)methyl)urea
• AKOS032464121
• F6573-5015

• Inchi： 1S/C16H23N3O/c20-16(19-15-4-2-1-3-5-15)18-10-12-8-14(11-17-9-12)13-6-7-13/h8-9,11,13,15H,1-7,10H2,(H2,18,19,20)
• InChI Key： DPUJLGNNRKFGTR-UHFFFAOYSA-N
• SMILES： O=C(NCC1=CN=CC(=C1)C1CC1)NC1CCCCC1

Computed Properties

• Exact Mass: 273.184112366g/mol
• Monoisotopic Mass: 273.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54Ų

Additional information on 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea

1-Cyclohexyl-3-(5-Cyclopropylpyridin-3-yl)Methylurea: A Comprehensive Overview

1-Cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea (CAS No: 2034208-85-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a urea backbone, a cyclohexyl group, and a substituted pyridine ring, making it a versatile scaffold for further chemical modifications.

The synthesis of 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea exhibits promising anti-inflammatory and antioxidant properties. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Moreover, the compound has shown selectivity towards certain cellular pathways, making it a valuable tool for studying disease mechanisms.

In terms of pharmacokinetics, 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea demonstrates favorable absorption and bioavailability profiles. Preclinical studies indicate that the compound can be administered orally with minimal side effects, suggesting its suitability for chronic disease management. However, further research is required to fully understand its long-term safety and efficacy in human subjects.

The structural versatility of 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea also makes it an attractive candidate for material science applications. Its ability to form stable crystalline structures has led to investigations into its use as a building block for advanced materials, such as organic semiconductors and stimuli-responsive polymers. Recent breakthroughs in crystal engineering have highlighted the potential of this compound in developing next-generation electronic devices.

From an environmental perspective, the ecological impact of 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea has been carefully assessed. Studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with current sustainability goals and underscores the importance of green chemistry principles in modern drug development.

In conclusion, 1-cyclohexyl-3-(5-cyclopropylpyridin-3-yl)methylurea (CAS No: 2034208-85-) represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, position it as a key player in future research endeavors. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both medicine and materials science.